Cas no 5453-67-8 (2,6-dimethyl pyridine-2,6-dicarboxylate)

• Product Name: 2,6-dimethyl pyridine-2,6-dicarboxylate
• CAS No: 5453-67-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD00134493
• CID: 45902
• PubChem ID: 79549
• Update Time: 2025-10-28

2,6-dimethyl pyridine-2,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl pyridine-2,6-dicarboxylate
• DIPICOLINIC ACID DIMETHYL ESTER
• DIMETHYL DIPICOLINATE
• AKOS 90661
• 2,6-PYRIDINEDICARBOXYLIC ACID DIMETHYL ESTER
• RARECHEM AL BF 0203
• dimethyl pyridine-2,6-carboxylate
• Dimethyl 2,6-pyridinecarboxylate
• Dimethyl 2,6-pyridinedicarboxylate
• Pyridine-2,6-dicarboxylic acid dimethyl ester
• 2,6-Pyridinedicarboxylic acid, dimethyl ester
• 2,6-dimethyl pyridine-2,6-dicarboxylate
• DIMETHYLPYRIDINE-2,6-DICARBOXYLATE
• methyl 6-(methoxycarbonyl)pyridine-2-carboxylate
• DTXSID40202940
• SR-01000394135-1
• Oprea1_104125
• SCHEMBL69653
• 2,6-Bismethoxycarbonylpyridine
• P1444
• UNII-YA2DJW5CFY
• 2,6-Pyridinedicarboxylic acid, dimethyl ester;Pyridine-2,6-dicarboxylic acid dimethyl ester
• 5453-67-8
• InChI=1/C9H9NO4/c1-13-8(11)6-4-3-5-7(10-6)9(12)14-2/h3-5H,1-2H3
• DS-11097
• IDI1_019492
• Dimethyl 2,6-pyridinedicarboxylate, 99%
• CHEMBL72405
• ChemDiv3_000174
• BDBM50403316
• BCP32364
• AM1069
• EINECS 226-697-3
• 2,6-Pyridinedicarboxylic acid, 2,6-dimethyl ester
• CCG-103569
• AC-8949
• AI3-17592
• YA2DJW5CFY
• A7918
• NCGC00177691-01
• AB03744
• SR-01000394135
• NS00033117
• MFCD00134493
• F0771-0298
• NSC18855
• HMS1473H20
• Z25085939
• SNQQJEJPJMXYTR-UHFFFAOYSA-
• CS-W007966
• NSC 18855
• dimethyl 2,6-pyridine-dicarboxylate
• Oprea1_809421
• AKOS000265978
• FT-0635728
• EN300-15507
• SY013899
• 2,6-Pyridine dicarboxylic acid dimethyl ester
• NSC-18855
• 2,6-Dicarbomethoxypyridine
• HY-W007966
• DiMethyl 2,6-pyridinedicarboxylate,99%
• DB-052602
• 2,6-Pyridinedicarboxylic Acid 2,6-Dimethyl Ester; 2,6-Bismethoxycarbonylpyridine; 2,6-Dicarbomethoxypyridine; Dipicolinic Acid Dimethyl Ester; NSC 18855;
• STK720127

• MDL： MFCD00134493
• Inchi： 1S/C9H9NO4/c1-13-8(11)6-4-3-5-7(10-6)9(12)14-2/h3-5H,1-2H3
• InChI Key： SNQQJEJPJMXYTR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C(=O)OC)N=1)=O

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2310
• Melting Point: 121.0 to 126.0 deg-C
• Boiling Point: 321.7℃ at 760 mmHg
• Flash Point: 148.3℃
• Refractive Index: 1.516
• Water Partition Coefficient: Soluble in water(14 g/L) (25°C). Soluble in chloroform.
• PSA: 65.49000
• LogP: 0.65480
• Solubility: Not determined

2,6-dimethyl pyridine-2,6-dicarboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Safety Term：S26;S39
• Risk Phrases：R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,6-dimethyl pyridine-2,6-dicarboxylate

Recent Advances in the Study of 2,6-dimethyl pyridine-2,6-dicarboxylate (CAS: 5453-67-8) in Chemical Biology and Pharmaceutical Research

The compound 2,6-dimethyl pyridine-2,6-dicarboxylate (CAS: 5453-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2,6-dimethyl pyridine-2,6-dicarboxylate as a versatile intermediate in the synthesis of complex heterocyclic compounds. Its pyridine core and dicarboxylate functional groups make it an attractive scaffold for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of biological activity, research has shown that derivatives of 2,6-dimethyl pyridine-2,6-dicarboxylate exhibit promising interactions with various enzymatic targets. A recent in vitro study revealed its ability to modulate the activity of cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. Furthermore, molecular docking simulations have indicated strong binding affinities with several protein targets involved in inflammatory pathways, supporting its potential as an anti-inflammatory agent.

The pharmaceutical industry has shown increasing interest in this compound due to its favorable physicochemical properties. With a molecular weight of 195.17 g/mol and good solubility in common organic solvents, it presents advantages for formulation development. Recent patent filings (2022-2023) have disclosed novel synthetic routes for 2,6-dimethyl pyridine-2,6-dicarboxylate that improve yield and purity, addressing previous challenges in large-scale production.

Looking forward, the most promising applications of 2,6-dimethyl pyridine-2,6-dicarboxylate appear to be in the development of multi-target drugs and as a building block for metal-organic frameworks (MOFs) in drug delivery systems. Ongoing research is exploring its potential in combination therapies and as a component of smart drug delivery platforms that respond to specific biological stimuli. As these studies progress, we anticipate significant advancements in the therapeutic utilization of this versatile compound.